Cas no 1363383-37-2 (tert-butyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate)

• Product Name: tert-butyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate
• CAS No: 1363383-37-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD17214400
• CID: 2771695
• PubChem ID: 58020040
• Update Time: 2025-05-24

tert-butyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-oxopiperidin-4-yl)carbamate
• tert-Butyl (2-oxo-1,2-dihydropyridin-4-yl)carbamate
• tert-butyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate
• tert-Butyl(2-oxo-1,2-dihydropyridin-4-yl)carbamate
• EN300-7294301
• 4-(Boc-amino)pyridin-2(1H)-one
• TERT-BUTYL N-(2-OXO-1H-PYRIDIN-4-YL)CARBAMATE
• AS-34408
• SY027333
• CS-0048084
• AKOS025290078
• AKOS025293880
• PB11715
• MFCD17214400
• 4-(BOC-AMINO)-2-HYDROXYPYRIDINE
• 1363383-37-2
• Carbamic acid, N-(1,2-dihydro-2-oxo-4-pyridinyl)-, 1,1-dimethylethyl ester

• MDL： MFCD17214400
• Inchi： 1S/C10H14N2O3/c1-10(2,3)15-9(14)12-7-4-5-11-8(13)6-7/h4-6H,1-3H3,(H2,11,12,13,14)
• InChI Key： VNJZRTVKUGFQOP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CNC(C=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on tert-butyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate

tert-butyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate (CAS No. 1363383-37-2): An Overview of a Versatile Compound in Medicinal Chemistry

tert-butyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate (CAS No. 1363383-37-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This compound, often referred to as TBOC-PYR, is a tert-butyl carbamate derivative of a pyridinone scaffold, which makes it an attractive candidate for various biological studies and therapeutic developments.

The pyridinone core of TBOC-PYR is known for its ability to form stable complexes with metal ions, making it a valuable building block in the design of metalloprotein inhibitors and other bioactive molecules. Additionally, the tert-butyl carbamate group provides enhanced stability and solubility, which are crucial factors in the development of pharmaceuticals.

Recent research has highlighted the potential of TBOC-PYR in several areas of medicinal chemistry. One notable application is its use as a precursor in the synthesis of pyridinone-based inhibitors. These inhibitors have shown promise in targeting enzymes involved in various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of TBOC-PYR effectively inhibited the activity of histone deacetylases (HDACs), which are key enzymes implicated in epigenetic regulation and cancer progression.

In another study, researchers explored the potential of TBOC-PYR as a scaffold for developing neuroprotective agents. The pyridinone core was modified to enhance its ability to cross the blood-brain barrier (BBB), leading to improved efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The results were promising, with several derivatives showing significant neuroprotective effects in preclinical models.

The versatility of TBOC-PYR extends beyond its use as an inhibitor or neuroprotective agent. It has also been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The tert-butyl carbamate group in TBOC-PYR can be designed to release active molecules under specific conditions, such as changes in pH or the presence of specific enzymes. This property makes it an attractive candidate for targeted drug delivery systems.

Furthermore, TBOC-PYR has been used as a starting material in combinatorial chemistry approaches to generate libraries of compounds for high-throughput screening (HTS). HTS is a powerful technique used to identify lead compounds with desired biological activities from large collections of molecules. By using TBOC-PYR as a scaffold, researchers can rapidly synthesize and screen a diverse range of derivatives, accelerating the drug discovery process.

The synthesis of TBOC-PYR involves several well-established chemical reactions, including the formation of the pyridinone core and the attachment of the tert-butyl carbamate group. These reactions are typically carried out under controlled conditions to ensure high yields and purity. The compound can be synthesized on both small and large scales, making it suitable for both academic research and industrial applications.

In conclusion, tert-butyl N-(2-oxo-1,2-dihydropyridin-4-yl)carbamate (CAS No. 1363383-37-2) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and diverse applications make it an important molecule for researchers working on drug discovery and development. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.